4-(2,2-Dimethyl-propionylamino)-benzylamine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: N-[4-(aminomethyl)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H18N2O/c1-12(2,3)11(15)14-10-6-4-9(8-13)5-7-10/h4-7H,8,13H2,1-3H3,(H,14,15)
• InChI Key: NIHWCTRNKAOAPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)CN

Description

4-(2,2-Dimethyl-propionylamino)-benzylamine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 4M hydrogen chloride in dioxane (20 mL) to a solution of N-(tert-butoxycarbonyl)-4-(2,2-dimethyl-propionylamino)-benzylamine (2 g, 6.53 mmol) in anhydrous 1,4-dioxane (50 mL) at room temperature. Stir overnight and partition the reaction mixture between saturated aqueous NaHCO3 (200 mL) and DCM (500 mL). Extract the aqueous phase with DCM/iso-propanol (85:15, 2×100 mL) and then with DCM/iso-propanol (3:1, 2×100 mL). Dry the combined organic extracts over Na2SO4, filter and concentrate in vacuo. Purify by SCX chromatography eluting with DCM and DCM/2M ammonia in methanol (1:1) to obtain the title compound as a waxy colorless oil (1.13 g, 84%). MS (ES−) m/z: 205.1 (M−H)−.